Cas no 2138174-80-6 (5-Chloro-2-methyl-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-Chloro-2-methyl-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2138174-80-6
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 5816474
• PubChem ID: 165459969
• Update Time: 2024-01-04

5-Chloro-2-methyl-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729118
• 2138174-80-6
• 5-chloro-2-methyl-4-nitrobenzene-1-sulfonyl fluoride
• 5-Chloro-2-methyl-4-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5ClFNO4S/c1-4-2-6(10(11)12)5(8)3-7(4)15(9,13)14/h2-3H,1H3
• InChI Key： QHGQGOWIDHYCPT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)S(=O)(=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.9611847g/mol
• Monoisotopic Mass: 252.9611847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų